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Abstract
Dorzolamide Hydrochloride is a potent carbonic anhydrase inhibitor utilized in ophthalmic

preparations for the management of glaucoma and ocular hypertension. A comprehensive

understanding of its physicochemical properties is fundamental for formulation development,

quality control, and ensuring optimal therapeutic outcomes. This technical guide provides a

detailed examination of the core physicochemical characteristics of Dorzolamide
Hydrochloride powder, including its chemical structure, melting point, solubility, pKa, and

polymorphism. Detailed methodologies for key analytical experiments are presented, and

quantitative data are summarized for ease of reference.

Chemical and Physical Identification
Dorzolamide Hydrochloride is a white to off-white crystalline powder.[1][2][3] Its chemical

name is (4S,6S)-4-(ethylamino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide

7,7-dioxide monohydrochloride.[1]
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Identifier Value

Molecular Formula C₁₀H₁₇ClN₂O₄S₃[4]

Molecular Weight 360.9 g/mol [1][3][4]

CAS Number 130693-82-2[4]

Core Physicochemical Properties
The following table summarizes the key physicochemical properties of Dorzolamide
Hydrochloride powder.

Property Value(s)
Method(s) of
Determination

Melting Point

~264°C[1][2][3], 281°C

(decomposes)[5], 283-

285°C[6]

Differential Scanning

Calorimetry (DSC), Capillary

Method[7][8][9][10]

Solubility

Soluble in water; slightly

soluble in methanol and

ethanol.[1][2][11]

Equilibrium Solubility

Measurement

pKa
Strongest Acidic: 8.16,

Strongest Basic: 6.88[4][12]

Potentiometric Titration, Liquid

Chromatography[13][14][15]

[16]

Polymorphism

Exhibits polymorphism; at least

two crystalline forms (Form I

and Form II/Form A and Form

B) and an amorphous state

have been identified.[17][18]

[19][20][21]

X-ray Powder Diffraction

(XRPD), Differential Scanning

Calorimetry (DSC)[7][22][23]

[24][25][26][27][28]
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Melting Point
The melting point of Dorzolamide Hydrochloride is a critical parameter for its identification

and purity assessment. Various sources report a melting point in the range of approximately

264°C to 285°C, with decomposition often occurring at this temperature.[1][2][3][5][6] This

variation may be attributable to the presence of different polymorphic forms or variations in

experimental conditions.

Solubility
Dorzolamide Hydrochloride's solubility in water is a key factor in its formulation as an

aqueous ophthalmic solution.[1][2][3][11] Its slight solubility in alcohols like methanol and

ethanol is also a relevant characteristic for certain processing and analytical methods.

pKa
The acid dissociation constants (pKa) of Dorzolamide Hydrochloride are crucial for predicting

its ionization state at physiological pH, which influences its solubility, membrane permeability,

and interaction with its biological target, carbonic anhydrase. With both acidic and basic

functional groups, its behavior in different pH environments is complex.[4][12]

Polymorphism
Dorzolamide Hydrochloride is known to exist in multiple solid-state forms, a phenomenon

known as polymorphism.[17][21] At least two crystalline forms, often designated as Form I and

Form II (or Form A and Form B), as well as an amorphous form, have been reported.[18][19]

[20] Different polymorphs can have distinct physical properties, including solubility and stability,

which can impact the drug's bioavailability and shelf-life. Therefore, controlling the polymorphic

form is critical during drug manufacturing and formulation.

Stability
The chemical stability of Dorzolamide Hydrochloride is essential for maintaining its

therapeutic efficacy and safety. Stability-indicating methods, such as UPLC, have been

developed to detect and quantify degradation products under various stress conditions,

including oxidative, acid, base, photolytic, and thermal degradation.[29]
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Experimental Protocols
Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Objective: To determine the melting point and thermal behavior of Dorzolamide
Hydrochloride powder.

Methodology: A precisely weighed sample of the powder (typically 1-5 mg) is encapsulated in

an aluminum pan. The pan is then placed in the DSC instrument, and the temperature is

increased at a constant rate (e.g., 10°C/min). The heat flow to the sample is measured relative

to an empty reference pan. The melting point is identified as the peak of the endothermic event

on the resulting thermogram.

Sample Preparation DSC Analysis Data Interpretation

Accurately weigh 1-5 mg of Dorzolamide HCl powder Place sample in an aluminum DSC pan Hermetically seal the pan Place sample and reference pans into the DSC instrument Heat at a controlled rate (e.g., 10°C/min) Record the heat flow versus temperature Identify the endothermic peak corresponding to melting Determine the onset and peak temperatures

Sample Preparation XRPD Analysis Data Interpretation

Ensure the Dorzolamide HCl sample is a fine powder Mount the powder onto the XRPD sample holder Place the sample holder in the diffractometer Irradiate the sample with a monochromatic X-ray beam Scan a range of 2θ angles and record diffracted intensity Plot the intensity of diffracted X-rays versus the 2θ angle Compare the resulting pattern with known polymorph patterns

Experiment Setup Titration Data Analysis

Prepare a solution of Dorzolamide HCl of known concentration Calibrate the pH meter with standard buffers Immerse the pH electrode in the sample solution Gradually add a standardized titrant (acid or base) Record the pH of the solution after each addition Plot the pH versus the volume of titrant added Determine the pKa from the inflection point of the curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://perkinelmer.com.ar/wp-content/uploads/sites/3/2018/05/DSC-High-Resolution-in-pharma-with-DSC.pdf
https://particle.dk/importance-of-x-ray-powder-diffraction-xrpd-in-identifying-polymorphic-forms/
https://rigaku.com/resources/techniques/polymorphs
https://www.americanpharmaceuticalreview.com/Featured-Articles/36946-X-ray-Powder-Diffraction-in-Solid-Form-Screening-and-Selection/
https://www.malvernpanalytical.com/en/learn/events-and-training/webinars/w200312polymorph
https://h-and-m-analytical.com/polymorph-precision-unlocking-drug-performance-with-xrd-dsc-analysis-at-hm/
https://pubmed.ncbi.nlm.nih.gov/22562819/
https://pubmed.ncbi.nlm.nih.gov/22562819/
https://pubmed.ncbi.nlm.nih.gov/22562819/
https://www.benchchem.com/product/b1684376#physicochemical-properties-of-dorzolamide-hydrochloride-powder
https://www.benchchem.com/product/b1684376#physicochemical-properties-of-dorzolamide-hydrochloride-powder
https://www.benchchem.com/product/b1684376#physicochemical-properties-of-dorzolamide-hydrochloride-powder
https://www.benchchem.com/product/b1684376#physicochemical-properties-of-dorzolamide-hydrochloride-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

